N-(3-chloro-2-methylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-[3-(2-oxopyrrolidin-1-yl)propyl]thiourea
• InChI: InChI=1S/C15H20ClN3OS/c1-11-12(16)5-2-6-13(11)18-15(21)17-8-4-10-19-9-3-7-14(19)20/h2,5-6H,3-4,7-10H2,1H3,(H2,17,18,21)
• InChI Key: MIDHRMRGGZFKHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)NCCCN2CCCC2=O
• Molecular Formula: C15H20ClN3OS
• Molecular Weight: 325.9 g/mol

Description

• Thiourea derivatives have been extensively studied due to their diverse applications and structural variations. The compound belongs to this class, characterized by the thiourea moiety and substituted phenyl groups.

Synthesis Analysis

• Thiourea derivatives are typically synthesized through the reaction of isothiocyanates with amines. Similar compounds have been synthesized by refluxing mixtures of isothiocyanates with various substituted amines (Abosadiya et al., 2015).

Molecular Structure Analysis

• The molecular structure of thiourea derivatives is often confirmed using spectroscopic methods like FT-IR, NMR, and X-ray crystallography. These methods provide insights into the bonding, arrangement of atoms, and overall molecular geometry (Tadjarodi et al., 2007).

Chemical Reactions and Properties

• Thiourea derivatives participate in various chemical reactions due to their reactive sulfur and nitrogen atoms. They can undergo substitution reactions and form complexes with metals (Sayed & Ali, 2007).

Scientific Research Applications

Synthesis and Chemical Properties

Thiourea derivatives, including N-(3-chloro-2-methylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea, have been the subject of extensive research due to their intriguing chemical properties and synthesis pathways. For example, studies on the synthesis and characterization of thiourea derivatives provide insights into their chemical behavior and potential applications in materials science and catalysis. One study focused on the synthesis and X-ray, NMR, FT-IR, UV/vis, DFT, and TD-DFT studies of N-(4-chlorobutanoyl)-N'-(2-, 3- and 4-methylphenyl)thiourea derivatives, demonstrating the impact of isomerization on spectroscopic data and offering a basis for understanding the chemical properties of similar compounds (Abosadiya et al., 2015).

Biological and Pharmacological Applications

While the specific compound has been excluded from contexts related to drug use and side effects, it's important to note that research into thioureas often explores their biological activity. For instance, studies have examined thiourea derivatives for their antimicrobial properties, highlighting the potential for these compounds to serve as bases for developing new therapeutic agents. A novel synthesis and antimicrobial study of 3-(4-substitutedthiocarbamidophenyl)-N, N-dimethyl-3-pyridin-2-yl-propan-1-amine provides evidence of the significance of thiourea derivatives in pharmaceutical and medicinal chemistry (Tayade et al., 2012).

Material Science and Catalysis

Thioureas and their derivatives have been investigated for their role in material science and catalysis, offering promising avenues for innovation in these fields. Research on the catalytic activity of electrostatically enhanced thioureas, for example, has shown that these compounds can significantly improve the efficiency of chemical reactions, providing a new design strategy for organocatalysts (Fan et al., 2018).